Cas no 1171776-33-2 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide
• CAS No: 1171776-33-2
• MF: C₁₈H₁₅F₂N₃OS
• MW: 359.39300942421
• CID: 6263473
• PubChem ID: 43967752
• Update Time: 2025-05-24

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide
• F2515-4169
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide
• AKOS024655912
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclobutanecarboxamide
• 1171776-33-2
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclobutanecarboxamide

• Inchi： 1S/C18H15F2N3OS/c19-13-7-14(20)16-15(8-13)25-18(22-16)23(17(24)12-4-1-5-12)10-11-3-2-6-21-9-11/h2-3,6-9,12H,1,4-5,10H2
• InChI Key： OHZQRBKUYCIHDK-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=C(C=2N=C1N(CC1C=NC=CC=1)C(C1CCC1)=O)F)F

Computed Properties

• Exact Mass: 359.09038961g/mol
• Monoisotopic Mass: 359.09038961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide

N-(4,6-Difluoro-1,3-Benzothiazol-2-yl)-N-(Pyridin-3-yl)Methylcyclobutanecarboxamide: A Comprehensive Overview

The compound with CAS No. 1171776-33-2, named N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzothiazole ring system, a pyridine moiety, and a cyclobutane carboxamide group. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for drug design. The integration of a pyridine group further enhances the molecule's versatility, as pyridine rings are known for their aromatic stability and potential to participate in hydrogen bonding or π-interactions. The cyclobutane carboxamide group adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties such as solubility and permeability.

One of the most intriguing aspects of this compound is its potential as a bioisostere in drug design. Bioisosteres are structural analogs that can mimic the biological activity of a parent compound while offering improved pharmacokinetic profiles. The combination of fluorinated benzothiazole and pyridine groups in this molecule suggests that it could serve as a valuable tool in developing novel therapeutic agents. Recent research has demonstrated that such compounds can exhibit potent inhibitory activity against various enzymes and receptors, making them promising candidates for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzothiazole ring through condensation reactions, followed by fluorination at specific positions. The subsequent coupling with the pyridine moiety and cyclobutane carboxamide group demands advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as HPLC, MS, and NMR. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility. Computational studies using molecular docking have further revealed how this compound interacts with target proteins at the molecular level, shedding light on its potential therapeutic applications.

Looking ahead, the development of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclobutanecarboxamide represents a significant advancement in heterocyclic chemistry. Its unique structure and promising biological profile make it an attractive candidate for further exploration in drug discovery programs. As researchers continue to unravel its full potential, this compound is poised to contribute significantly to the development of next-generation therapeutics.